Methyl 5-amino-2-chloro-3-fluorobenzoate
Overview
Description
Methyl 5-amino-2-chloro-3-fluorobenzoate (M5ACF) is an important compound in the field of organic chemistry. It is a versatile synthetic intermediate that can be used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. M5ACF is also used as an intermediate in the synthesis of a variety of other compounds, including polymers, dyes, and fragrances.
Scientific Research Applications
Synthesis Optimization
Methyl 5-amino-2-chloro-3-fluorobenzoate has been synthesized through a series of reactions, including nitrification, esterification, and hydronation, using 3-fluorobenzoic acid as a raw material. The optimal synthesis route was identified, involving a reaction with mixed acid, followed by methanol, and finally reduction to yield the target product. This process achieved a high yield and the product's structure was confirmed by various techniques (Yin Jian-zhong, 2010).
Application in Bio-imaging
A fluorogenic chemosensor incorporating a derivative of Methyl 5-amino-2-chloro-3-fluorobenzoate has been developed for highly selective and sensitive detection of Al3+ ions. This chemosensor demonstrates its potential utility in bio-imaging, particularly in detecting Al3+ in human cervical HeLa cancer cell lines, as investigated through confocal fluorescence microscopy (Xingpei Ye et al., 2014).
Derivative Synthesis for Potential Bioactivity
Research on 1,2,4-Triazole derivatives, which include Methyl 5-amino-2-chloro-3-fluorobenzoate, focuses on their broad spectrum of biological activities and low toxicity. The synthesis of new derivatives has been explored to find substances with potential biological activity. These compounds have shown varied effects, including diuretic and antidiuretic properties (T. V. Kravchenko, 2018).
Chemical Characterization and Use in Antibiotics
Methyl 5-amino-2-chloro-3-fluorobenzoate's derivatives have been synthesized for studies in biosynthesis and the synthesis of several classes of antibiotics. These derivatives have been prepared using specific chlorination techniques and have significant importance in antibiotic research (A. Becker, 1984).
Herbicidal Applications
A derivative of Methyl 5-amino-2-chloro-3-fluorobenzoate, 3-Chloro-4-fluorobenzoylthiourea, was synthesized and tested for herbicidal activity. The compound showed good herbicidal activity, indicating its potential application in agriculture (Liu Chang-chun, 2006).
properties
IUPAC Name |
methyl 5-amino-2-chloro-3-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO2/c1-13-8(12)5-2-4(11)3-6(10)7(5)9/h2-3H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTARICOQIMAEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)N)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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